Cas no 26506-24-1 (Pyridinium,1-methyl-2-[2-(2-pyridinyl)ethenyl]-, iodide (1:1))

Pyridinium,1-methyl-2-[2-(2-pyridinyl)ethenyl]-, iodide (1:1) structure
26506-24-1 structure
Product Name:Pyridinium,1-methyl-2-[2-(2-pyridinyl)ethenyl]-, iodide (1:1)
CAS No:26506-24-1
MF:C13H13IN2
MW:324.160195112228
CID:267740
PubChem ID:12746386
Update Time:2025-04-19

Pyridinium,1-methyl-2-[2-(2-pyridinyl)ethenyl]-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridinium,1-methyl-2-[2-(2-pyridinyl)ethenyl]-, iodide (1:1)
    • 1-methyl-2-[(E)-2-pyridin-2-ylethenyl]pyridin-1-ium,iodide
    • NSC157493
    • NSC-157493
    • DTXSID00508753
    • 26506-24-1
    • 1-Methyl-2-[(E)-2-(pyridin-2-yl)ethenyl]pyridin-1-ium iodide
    • Inchi: 1S/C13H13N2.HI/c1-15-11-5-3-7-13(15)9-8-12-6-2-4-10-14-12;/h2-11H,1H3;1H/q+1;/p-1/b9-8+;
    • InChI Key: LWIXBRCZKVRWCK-HRNDJLQDSA-M
    • SMILES: [I-].[N+]1(C)C=CC=CC=1/C=C/C1C=CC=CN=1

Computed Properties

  • Exact Mass: 198.11582
  • Monoisotopic Mass: 324.01235g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 16.8Ų

Experimental Properties

  • PSA: 16.13
  • LogP: -0.91950
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